Cas no 4310-80-9 (Glycine,N-[[3-[[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-(1-methylethyl)phenyl](2-sulfophenyl)methylene]-2-methyl-5-(1-methylethyl)-6-oxo-1,4-cyclohexadien-1-yl]methyl]-N-(carboxymethyl)-,pentasodium salt (9CI))

• Product Name: Glycine,N-[[3-[[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-(1-methylethyl)phenyl](2-sulfophenyl)methylene]-2-methyl-5-(1-methylethyl)-6-oxo-1,4-cyclohexadien-1-yl]methyl]-N-(carboxymethyl)-,pentasodium salt (9CI)
• CAS No: 4310-80-9
• MF: C₃₇H₃₉N₂Na₅O₁₃S
• MW: 866.725024461746
• CID: 329660
• PubChem ID: 2735087
• Update Time: 2025-04-19

Glycine,N-[[3-[[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-(1-methylethyl)phenyl](2-sulfophenyl)methylene]-2-methyl-5-(1-methylethyl)-6-oxo-1,4-cyclohexadien-1-yl]methyl]-N-(carboxymethyl)-,pentasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[[3-[[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-(1-methylethyl)phenyl](2-sulfophenyl)methylene]-2-methyl-5-(1-methylethyl)-6-oxo-1,4-cyclohexadien-1-yl]methyl]-N-(carboxymethyl)-,pentasodium salt (9CI)
• Glycine,N-[[3-[[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-(1-methylethyl)phenyl](2-sulfophenyl)methylene]-2-me
• METHYL RED THYMOL BLUE IND
• Acetic acid, [[[a-[3-[[bis(carboxymethyl)amino]methyl]-5-isopropyl-2-methyl-4-oxo-2,5-cyclohexadien-1-ylidene]-o-sulfobenzyl]-3-isopropyl-6-methyl-5-salicyl]imino]di-,pentasodium salt (8CI)
• Aceticacid, [[[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-isopropyl-2-methyl-a-(o-sulfophenyl)benzylidene]-5-isopropyl-2-methyl-6-oxo-1,4-cyclohexadien-1-yl]methyl]imino]di-,pentasodium salt (7CI)
• Methylthymol Blue, pentasodium salt
• Thym
• 4310-80-9
• pentasodium;2-[[5-[(Z)-[3-[[bis(carboxylatomethyl)amino]methyl]-2-methyl-4-oxo-5-propan-2-ylcyclohexa-2,5-dien-1-ylidene]-(2-sulfonatophenyl)methyl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]acetate
• Glycine, N-((3-((3-((bis(carboxymethyl)amino)methyl)-4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)(2-sulfophenyl)methylene)-2-methyl-5-(1-methylethyl)-6-oxo-1,4-cyclohex adien-1-yl)methyl)-N-(carboxymethyl)-, pentasodium salt
• AKOS024375460

• Inchi： 1S/C37H44N2O13S.5Na/c1-19(2)24-11-26(21(5)28(36(24)48)13-38(15-31(40)41)16-32(42)43)35(23-9-7-8-10-30(23)53(50,51)52)27-12-25(20(3)4)37(49)29(22(27)6)14-39(17-33(44)45)18-34(46)47;;;;;/h7-12,19-20,48H,13-18H2,1-6H3,(H,40,41)(H,42,43)(H,44,45)(H,46,47)(H,50,51,52);;;;;/q;5*+1/p-5/b35-27+;;;;;
• InChI Key： VNQDABAEOKWJDY-HRXGHFQDSA-I
• SMILES： S(C1C=CC=CC=1/C(=C1/C=C(C(C(CN(CC(=O)[O-])CC(=O)[O-])=C/1C)=O)C(C)C)/C1C=C(C(=C(CN(CC(=O)[O-])CC(=O)[O-])C=1C)O)C(C)C)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 844.184189
• Monoisotopic Mass: 844.184189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 1560
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: nothing
• Topological Polar Surface Area: 259

Experimental Properties

• Boiling Point: 891.6°Cat760mmHg
• Flash Point: 493°C